Cas no 1209901-48-3 (N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1209901-48-3
• MF: C₁₈H₂₃FN₄O₂
• MW: 346.399227380753
• CID: 5887895
• PubChem ID: 45565852
• Update Time: 2025-06-30

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• VU0522671-1
• SR-01000925319
• 1209901-48-3
• AKOS024521074
• SR-01000925319-1
• N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-5-methylisoxazole-3-carboxamide
• F5832-5735

• Inchi： 1S/C18H23FN4O2/c1-13-11-16(21-25-13)18(24)20-12-17(14-3-5-15(19)6-4-14)23-9-7-22(2)8-10-23/h3-6,11,17H,7-10,12H2,1-2H3,(H,20,24)
• InChI Key： DMQUKSQAFMJKHG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CNC(C1C=C(C)ON=1)=O)N1CCN(C)CC1

Computed Properties

• Exact Mass: 346.18050415g/mol
• Monoisotopic Mass: 346.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide

Introduction to N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No: 1209901-48-3)

N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide, identified by its CAS number 1209901-48-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential therapeutic applications and its unique chemical properties. The presence of both fluorine and piperazine moieties in its structure suggests a high degree of functional flexibility, making it a promising candidate for further investigation in medicinal chemistry.

The compound's structure consists of a central oxazole ring substituted with a carboxamide group, an ethyl chain extending from the nitrogen of the piperazine ring, and a 4-fluorophenyl group attached to the same nitrogen. The 5-methyl group on the oxazole ring further enhances its structural complexity. This intricate arrangement of functional groups not only contributes to the molecule's chemical diversity but also opens up numerous possibilities for interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug, often leading to improved metabolic stability, lipophilicity, and binding affinity. The 4-fluorophenyl group in N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide is likely to play a crucial role in determining its overall biological activity.

The piperazine moiety is another key feature of this compound. Piperazine derivatives are well-known for their wide range of biological activities, including antipsychotic, antihistaminic, and antiparasitic effects. The presence of a 4-methylpiperazine group in this molecule suggests that it may exhibit similar properties, making it a valuable candidate for further exploration in the treatment of various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more effectively predict the biological activity of novel compounds. By leveraging these tools, scientists can identify potential lead structures for drug development with greater efficiency. N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide is one such compound that has shown promise in preliminary computational studies.

The oxazole ring is another important structural component of this compound. Oxazoles are heterocyclic compounds that have been extensively studied for their potential applications in pharmaceuticals. They are known for their ability to interact with various biological targets, including enzymes and receptors. The carboxamide group attached to the oxazole ring in N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide may further enhance its binding affinity to these targets.

In conclusion, N-2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of drug design and development continues to evolve, compounds like this one will undoubtedly play a crucial role in the discovery of new treatments for human diseases.